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Compound of Interest

Compound Name: MCC-134

Cat. No.: B10825966

MCC-134 & Raspberry Pi Connection
Troubleshooting Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQs) to diagnose and resolve connection issues with the MCC-134 Thermocouple HAT for
Raspberry Pi.

Quick Troubleshooting Guide

For immediate assistance, refer to the following table summarizing common issues, potential
causes, and initial troubleshooting steps.
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Quick
Issue ID Symptom Potential Causes Troubleshooting
Steps
1. Ensure 12C and SPI
are enabled using
raspi-config.2. Re-run
- 12C and SPI )
) the daghats library
interfaces not enabled ) ]
) installation script.3.
on Raspberry Pi.- _
) Disconnect any other
Software library _
) o HATs or peripherals
"Board not installation issue.-
) ) ) connected to the
responding" error Conflict with other ]
001 ) ) GPIO pins.4. For a
during script GPIO-connected ]
] ) single HAT, ensure no
execution. devices.- Incorrect _
address jumpers are
board address i
) ) set. For multiple HATSs,
settings (for multiple ] ]
o verify unique address
HATSs).- Insufficient _ _
configurations.5. Use
power supply. . . .
a high-quality, official
Raspberry Pi power
supply.
1. Power down the
) ) Raspberry Pi and
- Physical connection
. reseat the MCC-134
) issue.- HAT not ]
MCC-134 is not HAT firmly on the
properly seated on the
detected by the GPIO header.2.
002 ) GPIO header.- )
daghats_list_boards Inspect the GPIO pins
Damaged GPIO
command. on both the Raspberry
header on Raspberry )
] Pi and the MCC-134
Pi or MCC-134. .
for any visible
damage.
003 "Common mode error" - Ground loop 1. If possible, use

or error code -7777.[1]

between multiple
grounded
thermocouples.-
Voltage difference

between

electrically insulated
thermocouples.[2][3]2.
Ensure that if multiple
thermocouples are

attached to conductive
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thermocouples
attached to conductive
surfaces exceeds
+0.8V.[2][3]

surfaces, the voltage
differential between
them is within the
specified range.[2]
[3]3. Test the MCC-
134 by shorting the
input terminals with a
wire to see if the error

persists.

004

Inaccurate or
fluctuating

temperature readings.

- High CPU load on
Raspberry Pi causing
temperature
fluctuations.-
Environmental
temperature variations
affecting the cold
junction compensation
(CJC) sensors.[2][4]
[5]- The device has
not had the
recommended 15-

minute warm-up time.

[2](3]

1. Reduce the
processing load on
the Raspberry Pi.[2][4]
[5]2. Place the setup
in a stable
temperature
environment, away
from heat sources.[2]
[4][5]3. Provide a
steady airflow over the
MCC-134.[2][4][5]4.
When using multiple
HATs, place the MCC-
134 furthest from the
Raspberry Pi.[2][4]
[5]5. Allow the device
to warm up for at least
15 minutes for

accurate readings.[2]

[3]

Experimental Protocols
Protocol 1: Verifying MCC-134 Initial Setup and
Communication

This protocol outlines the steps to ensure the MCC-134 is correctly installed and
communicating with the Raspberry Pi.
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Methodology:

e Hardware Setup:

o Power off the Raspberry Pi.

o Carefully align the MCC-134 with the Raspberry Pi's 40-pin GPIO header and press down
firmly to seat it securely.

o For a single HAT configuration, ensure no address jumpers are installed.

o Connect your thermocouples to the screw terminals.

o Power on the Raspberry Pi.

o Software Installation and Configuration:

[¢]

Open a terminal window on your Raspberry Pi.

[e]

Update your system: sudo apt-get update && sudo apt-get upgrade -y

o

Install the MCC DAQ HAT library:

[¢]

Install the Python library: sudo pip3 install daghats

e Enable 12C and SPI Interfaces:

o From the terminal, run sudo raspi-config.

o Navigate to Interface Options.

o Enable both 12C and SPI.

o Reboot the Raspberry Pi when prompted.

» Verify Board Detection:

o Open a terminal and run the command: daghats_list_boards
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o This command should return information about the connected MCC-134, including its
address and identifier.

e Run a Test Script:
o Navigate to the examples directory: cd ~/daghats/examples/python/mcc134
o Run the single read example: python3 simple_read.py

o The script should print the temperature readings from the connected thermocouples.

Frequently Asked Questions (FAQSs)

Q1: I've run the daghats_list_boards command, and my MCC-134 is listed, but I still get a
"Board not responding” error when | run my Python script. What should | do?

Al: This issue can occur even if the HAT is detected. Here are some steps to resolve it:

o Update EEPROM: After any changes to the HAT stack, it's crucial to update the saved
EEPROM images. You can do this with the command: sudo daghats_read_eeproms.

o Check for GPIO Conflicts: Some Raspberry Pi accessories, especially LCD touchscreens
that connect via the GPIO header, can interfere with the SPI communication required by the
MCC-134. Disconnect any such devices and their associated software drivers.

e User Permissions: In some environments, running your script with sudo can cause issues
with lockfiles. Try running your Python script without sudo. If you are running a service (like
Telegraf), ensure the user running the service has the appropriate permissions.

Q2: Can | use multiple MCC-134 HATs on a single Raspberry Pi?

A2: Yes, you can stack up to eight MCC DAQ HATSs, including the MCC-134, on a single
Raspberry Pi.[2] To do so, you must assign a unique address to each HAT using the onboard
address jumpers. Refer to the MCC-134 hardware documentation for the correct jumper
settings for each address. After configuring the addresses, run sudo daghats_read_eeproms to
make the system aware of the new configuration.
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Q3: My temperature readings are noisy and seem inaccurate. How can | improve the
measurement quality?

A3: Several factors can influence the accuracy of thermocouple measurements:

« Stable Environment: Operate the Raspberry Pi and MCC-134 in an environment with a
stable temperature. Avoid placing them near heat sources or in direct airflow that is not
constant.[2][4][5]

» Reduce Raspberry Pi CPU Load: High CPU usage can increase the temperature of the
Raspberry Pi, which can affect the MCC-134's cold junction compensation.[2][4][5]

e Proper Grounding: When measuring thermocouples attached to grounded conductive
surfaces, be mindful of potential ground loops, which can introduce noise.

o Warm-up Time: For the most accurate readings, allow the MCC-134 to warm up for at least
15 minutes.[2][3]

e HAT Stacking Order: If you are using a stack of different MCC HATs, place the MCC-134
furthest from the Raspberry Pi to minimize thermal influence.[2][4][5]

Q4: What does the "common mode error" (error -7777) mean, and how can | fix it?

A4: A common-mode error indicates that the voltage level of the thermocouple inputs, relative
to the Raspberry Pi's ground, is outside the acceptable range. This often happens when:

» Multiple thermocouples are connected to surfaces with different ground potentials.

o Athermocouple is in contact with a conductive surface that has a voltage potential relative to
the Raspberry Pi's ground.

To resolve this, it is recommended to use electrically insulated thermocouples.[2][3] If that is not
possible, ensure that all points of measurement are at a similar ground potential.

Visual Diagrams
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Troubleshooting Workflow for "Board Not Responding"”
Error

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10825966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“E Troubleshooting & Optimization

Check Availability & Pricing

Enable 12C and SPI,
then reboot.

Are 12C and SPI
enabled in raspi-config?

s [ Does daghats_list_boards'
show the MCC-134?
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Diagnosing and resolving MCC-134 connection issues
with Raspberry Pi]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10825966#diagnosing-and-resolving-mcc-134-
connection-issues-with-raspberry-pi]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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